3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid
Overview
Description
“3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid” is an organic molecule that is widely used in scientific research. It has a molecular formula of C9H7NO3S and a molecular weight of 209.222 .
Synthesis Analysis
The synthesis of “this compound” involves the use of a base such as DBU (1,8-diazabicyclo [5.4.0]undec-7-ene) for achieving a regioselective O-alkylation of 2-aminophenols with 2-bromoalkanoates to give an acyclic intermediate, which subsequently undergoes an intermolecular amidation reaction to furnish the desired 2-alkyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazines .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H7NO3S/c11-8-4-14-7-2-1-5 (9 (12)13)3-6 (7)10-8/h1-3H,4H2, (H,10,11) (H,12,13) .
Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a melting point of 287 - 289°C .
Scientific Research Applications
Synthesis of Derivatives
- The reaction of 2-chloro-3-oxo-3,4-dihydro-2H-1,4-benzothiazines with ‘push–pull’ enamines results in a set of 3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl derivatives, leading to new compounds and potential rearrangements. This process highlights the compound's role in synthetic organic chemistry (Nazarenko et al., 2008).
Chemical Synthesis and Reactions
- A method for synthesizing 3,4-dihydro-2-methyl-3-oxo-2H-benzo-1,4-thiazine-2-carboxylic acids was presented, which shows its utility in producing certain chemical structures (Cizej & Urleb, 1996).
- A study on the synthesis of pyridyl analogues of 3-oxo-3,4-dihydro-2H-1,4-(benzothiazine or benzoxazine)-6-carbaldehydes showcases the adaptability and efficiency of the synthesis routes for these compounds (Brooks et al., 2010).
- Research on benzothiazine hydroxamic acids reveals interesting chemical reactions and potential applications in developing new compounds (Coutts et al., 1970).
Application in Corrosion Inhibition
- A study demonstrated the potential of synthesized benzothiazines as corrosion inhibitors for mild steel in acidic mediums. This application is significant in material science and engineering (Hemapriya et al., 2017).
Pharmaceutical Research
- The compound's derivatives have been synthesized for use in pharmaceutical research, such as the development of beta-adrenergic blocking agents, showcasing its relevance in medicinal chemistry (Cecchetti et al., 1987).
Safety and Hazards
Mechanism of Action
Target of Action
It is often used in organic synthesis reactions as an important intermediate .
Mode of Action
It is known to be a weak acid that can undergo neutralization reactions with bases to form corresponding salts .
Biochemical Pathways
As an intermediate in organic synthesis, it may participate in various reactions and pathways depending on the specific context of its use .
Pharmacokinetics
Its solubility properties suggest that it is insoluble in water but soluble in organic solvents such as alcohols, ethers, and esters . This could potentially impact its bioavailability and distribution in the body.
Result of Action
As an intermediate in organic synthesis, its effects would largely depend on the specific reactions and compounds it is used to produce .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its solubility properties suggest that it may be more readily absorbed and distributed in environments with a higher concentration of organic solvents . .
Properties
IUPAC Name |
3-oxo-4H-1,4-benzothiazine-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3S/c11-8-4-14-7-2-1-5(9(12)13)3-6(7)10-8/h1-3H,4H2,(H,10,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBIVLYUEDPRLGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(S1)C=CC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00353987 | |
Record name | 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00353987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>31.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24821761 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
272437-84-0 | |
Record name | 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00353987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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